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Compound of Interest

Compound Name:
2-chloro-N-(2-

methylbenzyl)acetamide

CAS No.: 78710-36-8

Cat. No.: B1352564

Get Quote

Executive Summary
This operational guide details the containment, handling, and disposal protocols for 2-chloro-
N-(2-methylbenzyl)acetamide (CAS: 78710-36-8). Due to the presence of the

chloroacetamide moiety, this compound acts as a potent alkylating agent. It must be treated as

Halogenated Organic Waste.

Critical Operational Directive: Under no circumstances should this compound be disposed of

down the drain or mixed with non-halogenated waste streams. The chlorine atom requires

specific high-temperature incineration with acid gas scrubbing to prevent the formation of

dioxins and hydrochloric acid emissions.

Chemical Identification & Hazard Assessment
Accurate identification is the first step in compliant disposal. This compound is often used as a

building block in proteomics and medicinal chemistry.
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Substance Data
Parameter Specification

Chemical Name 2-chloro-N-(2-methylbenzyl)acetamide

CAS Number 78710-36-8

Molecular Formula C₁₀H₁₂ClNO

Molecular Weight 197.66 g/mol

Physical State Solid (Crystalline powder)

Solubility Soluble in DMSO, Methanol, Dichloromethane

Risk Profile (Inferred from Chloroacetamide Class)
While specific toxicological data for this derivative may be limited, it shares structural homology

with 2-chloroacetamide (CAS 79-07-2), a known toxicant.[1] Treat with the following GHS

precautions:

Acute Toxicity (Oral/Dermal): High probability of toxicity upon ingestion or skin contact.

Skin Sensitization: Chloroacetamides are strong alkylators and sensitizers.

Aquatic Toxicity: Harmful to aquatic life with long-lasting effects.

Regulatory Framework (RCRA & International)
Waste Classification
In the United States (RCRA) and EU, this compound does not have a specific "U" or "P" listing.

However, it must be classified by characteristic and constituent:

RCRA (USA): Classify as Halogenated Organic Waste. If dissolved in a flammable solvent

(e.g., acetone) for disposal, it also carries the D001 (Ignitable) characteristic.

EU Waste Code (EWC):07 01 03 (Organic halogenated solvents, washing liquids and mother
liquors) or 16 05 06 (Laboratory chemicals consisting of or containing hazardous

substances).
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Step-by-Step Disposal Protocol
Pre-Disposal Handling
Objective: Transform the solid waste into a state suitable for chemical incineration.

PPE Requirements: Nitrile gloves (double-gloved recommended), lab coat, safety goggles,

and N95 particulate respirator or fume hood operation to avoid dust inhalation.

Solubilization (Recommended): Solid chloroacetamides are best disposed of in solution to

ensure complete combustion.

Action: Dissolve the solid waste in a minimal amount of a combustible solvent (e.g.,

Acetone, Ethanol, or Methanol).

Reasoning: This creates a homogeneous liquid that can be easily atomized into the

incinerator, ensuring the destruction of the alkylating core.

Waste Segregation (The Critical Control Point)
You must segregate this waste into the Halogenated Waste stream.

Container Type: High-Density Polyethylene (HDPE) or Amber Glass.

Labeling: Must read "HAZARDOUS WASTE - HALOGENATED ORGANICS."

Incompatibilities: Do NOT mix with strong oxidizers or alkali metals.

Disposal Workflow Diagram
The following logic flow dictates the operational decision-making process for disposing of this

compound.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1352564?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safety Check

Waste: 2-chloro-N-(2-methylbenzyl)acetamide

Is the waste Solid or Liquid?

Solid Form

Liquid SolutionDissolve in Combustible Solvent
(Acetone/MeOH)

Preferred Method

Segregate into
HALOGENATED Waste Container

If already dissolved

Label: 'Halogenated Organic Waste'
(Contains Chlorine)

Transfer to EHS/Waste Management
for Incineration

High-Temp Incineration
(w/ Scrubber for HCl)

Click to download full resolution via product page

Figure 1: Decision logic for the segregation and processing of halogenated amide waste.
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Emergency Spill Response
In the event of a spill in the laboratory, execute the following "P.A.S." protocol:

Phase Action

1. Protect

Evacuate the immediate area. Don full PPE

(including respiratory protection if dust is

present).[2][3]

2. Absorb

For Solids: Cover with wet paper towels to

prevent dust, then sweep carefully. For Liquids:

Use a commercial spill pillow or vermiculite. Do

NOT use water to flush.

3. Store

Place all spill debris into a wide-mouth jar

labeled "Hazardous Waste: Halogenated

Debris."

Scientific Rationale for Incineration
Why is simple landfill or drain disposal strictly prohibited?

Alkylating Potential: The alpha-chloroacetamide group (

) is highly reactive toward nucleophiles (like DNA and proteins). Environmental release could
result in aquatic toxicity and persistence.

Combustion Chemistry:

The combustion produces Hydrogen Chloride (HCl) gas. Standard incinerators without
scrubbers cannot handle the corrosive acid gas, which is why the "Halogenated" tag is vital
for the waste management facility to route it to the correct furnace equipped with alkaline
scrubbers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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